Cas no 59868-45-0 (2H-Indol-2-one, 1,3-dihydro-6-(methylthio)-)

• Product Name: 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)-
• CAS No: 59868-45-0
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 4057370
• Update Time: 2025-05-22

2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)-
• 6-(methylthio)indolin-2-one

• Inchi： 1S/C9H9NOS/c1-12-7-3-2-6-4-9(11)10-8(6)5-7/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key： GDEDVAYVCMRBBA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(SC)=C2)CC1=O

Additional information on 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)-

2H-Indol-2-one, 1,3-dihydro-6-(methylthio)-

The compound 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- (CAS No. 59868-45-0) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The methylthio group attached at the 6-position of the indole ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and biological evaluation.

Recent studies have highlighted the potential of 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- as a precursor for the development of novel bioactive molecules. Researchers have explored its role in various biochemical pathways, including its ability to modulate enzyme activity and interact with cellular receptors. The indole core of this compound is particularly significant due to its widespread presence in natural products and its ability to engage in π–π interactions, which are crucial for molecular recognition.

The synthesis of 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- involves a multi-step process that typically begins with the preparation of the indole skeleton. The introduction of the methylthio group at the 6-position is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The optimization of these reactions has been a focus of recent research efforts to improve yield and purity.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have demonstrated that derivatives of 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- exhibit activity against various disease targets, including cancer and neurodegenerative disorders. For instance, recent findings suggest that certain analogs may inhibit key enzymes involved in tumor progression or modulate signaling pathways associated with Alzheimer's disease.

In addition to its pharmacological applications, 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- has also been investigated for its role in agrochemicals. Its ability to interact with plant hormones or pathogenic enzymes makes it a potential candidate for developing environmentally friendly pesticides or growth regulators. Researchers are currently exploring its stability under field conditions and its efficacy against model pathogens.

The structural versatility of 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- also makes it an attractive scaffold for materials science applications. For example, derivatives of this compound have been studied as components in organic electronics due to their ability to form stable charge transfer complexes. Recent advancements in this area have focused on optimizing the electronic properties of these materials for use in flexible electronics or photovoltaic devices.

From a mechanistic standpoint, the reactivity of 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- is influenced by both its aromaticity and the electron-withdrawing effects of the methylthio group. Computational studies have provided insights into its electronic structure and reactivity patterns, which are essential for designing efficient synthetic routes and predicting biological activity.

In conclusion, 2H-Indol-2-one, 1,3-dihydro-6-(methylthio)- (CAS No. 59868-45-) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, agrochemistry, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.